Cas no 217454-99-4 (2-fluoro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 217454-99-4
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• CID: 3910848
• PubChem ID: 10777518
• Update Time: 2025-04-22

2-fluoro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-methyl-5-(trifluoromethyl)-
• 2-fluoro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide
• DTXSID601206001
• 2-fluoro-N-methyl-5-(trifluoromethyl)benzenesulfonamide
• CHEMBL145681
• 217454-99-4
• EN300-1453163

• Inchi： 1S/C8H7F4NO2S/c1-13-16(14,15)7-4-5(8(10,11)12)2-3-6(7)9/h2-4,13H,1H3
• InChI Key： FDOAUBPDUDMNOT-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C(F)(F)F)C=1)F)(NC)(=O)=O

Computed Properties

• Exact Mass: 257.01336229Da
• Monoisotopic Mass: 257.01336229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides